3,4-dihydro-2H-thiochromen-4-amine
Overview
Description
3,4-Dihydro-2H-thiochromen-4-amine, also known as 4-amino-3,4-dihydrothiochromene, is a heterocyclic organic compound with a variety of potential applications in the fields of medicinal chemistry, biochemistry, and pharmacology. This compound has been studied extensively, and its structure, synthesis, mechanism of action, and biochemical and physiological effects have been elucidated.
Scientific Research Applications
Synthesis Methodologies
Baylis-Hillman Synthesis : The synthesis of 3-substituted 2H-1-benzothiopyrans (thiochromenes), a class including 3,4-dihydro-2H-thiochromen-4-amine, has been achieved using Baylis-Hillman methodology, providing a convenient, one-step synthesis process (Kaye & Nocanda, 2002).
Reactivity with Triazolinediones : 2H-chromenes and 2H-thiochromenes, categories that encompass compounds like 3,4-dihydro-2H-thiochromen-4-amine, form adducts with triazolinediones. This indicates potential for diverse chemical reactions and applications (Gabbutt, Hepworth, & Heron, 1995).
Chemical Reactivities
Reactivity with Aromatic Amines : 3,4-dihydro-2H-thiochromen-4-amine derivatives have shown reactivity with aromatic amines, hydrazine hydrate, and other reagents, highlighting their versatility in chemical synthesis (Usachev, Shafeev, & Sosnovskikh, 2006).
Catalytic Applications : Certain derivatives of 3,4-dihydro-2H-thiochromen-4-amine have been used as catalysts for enantioselective conjugate addition of ketones to nitroalkenes, demonstrating the potential of these compounds in asymmetric catalysis (Huang & Jacobsen, 2006).
Potential Applications
Synthesis of Heterocyclic Compounds : The compound has been used in the synthesis of various heterocyclic compounds, such as isothiochromenes and benzo[c]thiochromenes, indicating its utility in creating complex organic structures (Ram, Srivastava, & Saxena, 2001).
Application in Luminescent Materials : There is potential for using derivatives of 3,4-dihydro-2H-thiochromen-4-amine in the development of luminescent materials, as demonstrated by research on related heterocyclic compounds (Wattanathana et al., 2017).
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properties
IUPAC Name |
3,4-dihydro-2H-thiochromen-4-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H11NS/c10-8-5-6-11-9-4-2-1-3-7(8)9/h1-4,8H,5-6,10H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XMWQQTMIZMZZHJ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CSC2=CC=CC=C2C1N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H11NS |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90275826 |
Source
|
| Record name | 3,4-dihydro-2H-thiochromen-4-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90275826 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
165.26 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3,4-dihydro-2H-thiochromen-4-amine | |
CAS RN |
93192-72-4 |
Source
|
| Record name | 3,4-dihydro-2H-thiochromen-4-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90275826 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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